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Compound of Interest

Compound Name: Cnidilide

CAS No.: 3674-03-1

Cat. No.: B1199392

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and biological activities of cnidilide, a bioactive phthalide found in

Cnidium officinale. The information is intended for researchers, scientists, and professionals

involved in natural product chemistry, pharmacology, and drug development.

Chemical Identity and Structure
Cnidilide is a naturally occurring alkylphthalide that has garnered significant interest for its

pharmacological potential.

Chemical Name: (3S,3aS,7aR)-3-butyl-3a,4,5,7a-tetrahydro-3H-2-benzofuran-1-one[1]

CAS Number: 3674-03-1[1]

Molecular Formula: C₁₂H₁₈O₂[1]

Molecular Weight: 194.27 g/mol [1]
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Chemical Structure:

Physicochemical Properties
A summary of the key physicochemical properties of cnidilide is presented in the table below.

It is important to note that experimentally determined values for melting point and solubility are

not readily available in the reviewed literature. The provided boiling point is a calculated value.

Property Value Source

IUPAC Name

(3S,3aS,7aR)-3-butyl-

3a,4,5,7a-tetrahydro-3H-2-

benzofuran-1-one

--INVALID-LINK--

CAS Number 3674-03-1 --INVALID-LINK--

Molecular Formula C₁₂H₁₈O₂ --INVALID-LINK--

Molecular Weight 194.27 g/mol --INVALID-LINK--

Boiling Point
589.51 K (316.36 °C)

(Calculated)
--INVALID-LINK--

Melting Point Not available -

Water Solubility
Practically insoluble

(qualitative)
--INVALID-LINK--

Solubility in Organic Solvents Soluble in ethanol and DMSO.
--INVALID-LINK--, --INVALID-

LINK--

logP (Octanol/Water Partition

Coefficient)
2.684 (Calculated) --INVALID-LINK--

Kovats Retention Index
1700 (Semi-standard non-

polar column)
--INVALID-LINK--

Biological Activity and Mechanism of Action
Cnidilide exhibits significant anti-inflammatory properties. Its primary mechanism of action

involves the suppression of pro-inflammatory mediators in macrophages.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1199392/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-cnidilide-chemical-structure-and-properties
https://www.benchchem.com/product/b1199392/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-cnidilide-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199392?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anti-inflammatory Effects
Cnidilide has been shown to potently inhibit the production of nitric oxide (NO), prostaglandin

E₂ (PGE₂), interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α) in

lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages.[2][3] This inhibition occurs

through the downregulation of the expression of inducible nitric oxide synthase (iNOS) and

cyclooxygenase-2 (COX-2) at both the protein and mRNA levels.[2][3]

Signaling Pathway Inhibition
The anti-inflammatory effects of cnidilide are mediated through the modulation of key signaling

pathways. Specifically, cnidilide inhibits the activation of nuclear factor-kappa B (NF-κB) and

activator protein-1 (AP-1), two critical transcription factors that regulate the expression of pro-

inflammatory genes.[2][3] This inhibition is achieved by suppressing the phosphorylation of p38

mitogen-activated protein kinase (MAPK) and c-Jun N-terminal kinase (JNK).[2][3]

The following diagram illustrates the inhibitory effect of cnidilide on the LPS-induced

inflammatory signaling pathway in macrophages.
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Caption: Cnidilide's inhibition of LPS-induced inflammatory pathways.

Experimental Protocols
Extraction and Isolation of Cnidilide from Cnidium
officinale
The following is a general protocol for the extraction and isolation of cnidilide from the

rhizomes of Cnidium officinale.

a. Extraction:

Air-dried rhizomes of C. officinale are ground into a fine powder.
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The powdered material is extracted with 80% methanol at room temperature with agitation

for 24-72 hours.[4]

The extraction process is typically repeated three times to ensure maximum yield.

The methanol extracts are combined and filtered.

The filtrate is concentrated under reduced pressure using a rotary evaporator to obtain a

crude extract.[5]

b. Fractionation and Isolation:

The crude methanol extract is suspended in water and sequentially partitioned with solvents

of increasing polarity, such as n-hexane, chloroform, and ethyl acetate.

The resulting fractions are concentrated, and the ethyl acetate fraction, which is typically rich

in phthalides, is subjected to further purification.

Column chromatography using silica gel is a common method for the separation of

compounds from the active fraction.

The column is eluted with a gradient of solvents, for example, a mixture of n-hexane and

ethyl acetate with increasing polarity.

Fractions are collected and monitored by thin-layer chromatography (TLC).

Fractions containing cnidilide are pooled and may require further purification by preparative

high-performance liquid chromatography (HPLC) to yield pure cnidilide.[5]

The identity and purity of the isolated cnidilide are confirmed by spectroscopic methods

such as NMR (¹H and ¹³C) and mass spectrometry.

In Vitro Anti-inflammatory Activity Assay in RAW 264.7
Macrophages
This protocol outlines a typical experiment to evaluate the anti-inflammatory effects of cnidilide
using the murine macrophage cell line RAW 264.7.
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a. Cell Culture:

RAW 264.7 cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented

with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

Cells are maintained in a humidified incubator at 37°C with 5% CO₂.

b. Cell Viability Assay (MTT Assay):

To ensure that the observed effects of cnidilide are not due to cytotoxicity, a cell viability

assay is performed.

RAW 264.7 cells are seeded in a 96-well plate and treated with various concentrations of

cnidilide for 24 hours.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each

well, and the plate is incubated for 4 hours.

The resulting formazan crystals are dissolved in DMSO, and the absorbance is measured at

570 nm.

c. Measurement of Nitric Oxide (NO) Production:

RAW 264.7 cells are seeded in a 24-well plate.

The cells are pre-treated with different concentrations of cnidilide for 1-2 hours before

stimulation with 1 µg/mL of lipopolysaccharide (LPS) for 24 hours.

The concentration of nitrite (a stable metabolite of NO) in the culture supernatant is

measured using the Griess reagent.

The absorbance is read at 540 nm, and the nitrite concentration is determined from a

standard curve.

d. Measurement of Pro-inflammatory Cytokines (ELISA):

The levels of TNF-α, IL-6, and IL-1β in the cell culture supernatants from the treated cells are

quantified using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits,
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following the manufacturer's instructions.

e. Western Blot Analysis for Signaling Proteins:

To investigate the effect on signaling pathways, cells are treated with cnidilide and LPS for

shorter periods (e.g., 15-60 minutes).

Cell lysates are prepared, and protein concentrations are determined.

Proteins are separated by SDS-PAGE, transferred to a PVDF membrane, and probed with

specific primary antibodies against total and phosphorylated forms of p65 (NF-κB), IκBα,

p38, and JNK.

After incubation with HRP-conjugated secondary antibodies, the protein bands are visualized

using an enhanced chemiluminescence (ECL) detection system.

The following diagram provides a workflow for the in vitro anti-inflammatory assessment of

cnidilide.
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Caption: Workflow for in vitro anti-inflammatory evaluation of Cnidilide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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